Cas no 780-31-4 (Methyl 4-(trifluoromethoxy)benzoate)

Methyl 4-(trifluoromethoxy)benzoate Properties

Names and Identifiers

• Methyl 4-(trifluoromethoxy)benzoate
• Benzoic acid,4-(trifluoromethoxy)-, methyl ester
• FT-0628592
• MFCD00041006
• AC7766
• DTXSID10353231
• methyl 4-trifluoromethoxybenzoate
• SY030133
• Methyl4-(Trifluoromethoxy)benzoate
• Benzoic acid, 4-(trifluoromethoxy)-, methyl ester
• 780-31-4
• AKOS015852952
• CS-0188989
• PS-7867
• SCHEMBL514352
• STL557189
• BBL103379
• +Expand

• MDL： MFCD00041006
• InChIKey： JFFLBWZTJAWGNP-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7F3O3/c1-14-8(13)6-2-4-7(5-3-6)15-9(10,11)12/h2-5H,1H3
• SMILES： COC(=O)C1=CC=C(C=C1)OC(F)(F)F

Computed Properties

• Exact Mass: 220.03500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 220.03472857g/mol
• Heavy Atom Count: 15
• Complexity: 219
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.37180
• PSA: 35.53000
• Boiling Point: 211.9 ℃ at 760 mmHg

Methyl 4-(trifluoromethoxy)benzoate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38
• HazardClass：IRRITANT

Methyl 4-(trifluoromethoxy)benzoate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%